Cas no 62576-77-6 (Phenol, 4-fluoro-, compd. with benzene (1:1))
62576-77-6 structure
Product Name:Phenol, 4-fluoro-, compd. with benzene (1:1)
CAS No:62576-77-6
MF:C12H11FO
MW:190.213546991348
CID:439591
PubChem ID:71385071
Update Time:2025-04-19
Phenol, 4-fluoro-, compd. with benzene (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 4-fluoro-, compd. with benzene (1:1)
- benzene,4-fluorophenol
- 62576-77-6
- DTXSID00807314
- 4-Fluorophenol--benzene (1/1)
-
- Inchi: 1S/C6H5FO.C6H6/c7-5-1-3-6(8)4-2-5;1-2-4-6-5-3-1/h1-4,8H;1-6H
- InChI Key: WDYALQAHROWXTO-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)O.C1C=CC=CC=1
Computed Properties
- Exact Mass: 190.07943
- Monoisotopic Mass: 190.079393132g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 82.4
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
Phenol, 4-fluoro-, compd. with benzene (1:1) Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
62576-77-6 (Phenol, 4-fluoro-, compd. with benzene (1:1)) Related Products
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